2-(Phthalimido-acetyl)-cyclopentanone
Overview
Description
“2-(Phthalimido-acetyl)-cyclopentanone” is a compound that is part of the phthalimide derivatives . Phthalimides are white solid aromatic imides in which two carbonyl groups are bound to an amine functional moiety . They are an important starting synthone for organic synthetic chemists for preparing diverse biologically active molecules .
Synthesis Analysis
The synthesis of “2-(Phthalimido-acetyl)-cyclopentanone” involves the Staudinger [2+2] cycloaddition of chiral carbohydrate Schiff base with phthalimidoacetyl chloride . This reaction yields the sugar-based monocyclic β-lactam as a single isomer . The reaction of 2-(2-aminoaryl)furans with 2-(phthalimido)acetyl chloride in benzene also affords amides .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of “2-(Phthalimido-acetyl)-cyclopentanone” is the Staudinger [2+2] cycloaddition . This reaction involves the chiral carbohydrate Schiff base and phthalimidoacetyl chloride .Scientific Research Applications
- PAC belongs to the class of pyrrolo[1,4]benzodiazepines (PBDs) , which are considered “privileged structures” due to their diverse biological activities .
- This yielded sugar-based monocyclic β-lactams, which possess additional functionalities beyond the carbohydrate moiety .
Anticancer Activity
Sugar-Based Monocyclic β-Lactams
Chiral Building Blocks and Bioactive Compounds
properties
IUPAC Name |
2-[2-oxo-2-(2-oxocyclopentyl)ethyl]isoindole-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c17-12-7-3-6-11(12)13(18)8-16-14(19)9-4-1-2-5-10(9)15(16)20/h1-2,4-5,11H,3,6-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNCNCYYLZRMBNY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)C1)C(=O)CN2C(=O)C3=CC=CC=C3C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701170847 |
Source
|
| Record name | 1H-Isoindole-1,3(2H)-dione, 2-[2-oxo-2-(2-oxocyclopentyl)ethyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701170847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Phthalimido-acetyl)-cyclopentanone | |
CAS RN |
1360547-50-7 |
Source
|
| Record name | 1H-Isoindole-1,3(2H)-dione, 2-[2-oxo-2-(2-oxocyclopentyl)ethyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1360547-50-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Isoindole-1,3(2H)-dione, 2-[2-oxo-2-(2-oxocyclopentyl)ethyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701170847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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